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Compound of Interest

Compound Name: CAD204520

Cat. No.: B15618061 Get Quote

Essential Safety and Handling Guide for CAD204520
Disclaimer: This document provides safety and logistical information for the handling of

CAD204520 based on its known properties as a potent SERCA inhibitor and general guidelines

for handling cytotoxic and antineoplastic compounds. A specific Material Safety Data Sheet

(MSDS) for CAD204520 is not publicly available. Therefore, all personnel must handle this

compound with the utmost caution, assuming it is highly potent and hazardous. This guide is

intended for use by trained researchers, scientists, and drug development professionals in a

laboratory setting.

CAD204520 is a potent and specific inhibitor of the Sarco/Endoplasmic Reticulum Calcium

ATPase (SERCA), being investigated for its potential as an antineoplastic agent, particularly for

cancers with NOTCH1 mutations.[1][2][3] As a potent, biologically active compound, likely with

cytotoxic properties, stringent adherence to safety protocols is essential to minimize exposure

and ensure a safe laboratory environment.

Physicochemical and Logistical Data
The following table summarizes the known quantitative data for CAD204520.
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Property Value

Molecular Weight 512.439 g/mol

Molecular Formula C₂₃H₃₄Cl₂F₃N₃O₂

Appearance Solid powder

CAS Number 2682205-21-4

Solubility 10 mM in DMSO

Storage (Solid) -20°C for 12 months; 4°C for 6 months

Storage (In Solvent) -80°C for 6 months; -20°C for 6 months

Purity >98% (HPLC)

Intended Use
For laboratory research use only. Not for human

use.

Data sourced from ProbeChem.[1]

Operational Plan: Personal Protective Equipment
(PPE)
Given the potent and likely cytotoxic nature of CAD204520, a comprehensive PPE strategy is

mandatory to prevent inhalation, dermal, and ocular exposure. The risk of exposure is highest

when handling the compound in its powdered form due to the potential for aerosolization.

Required PPE for Handling CAD204520
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PPE Item Specification

Gloves

Double-gloving with chemotherapy-rated nitrile

gloves is required.[4] Change gloves

immediately if contaminated, torn, or punctured.

Gown

A disposable, solid-front, back-closing gown

made of a low-permeability fabric (e.g.,

polyethylene-coated polypropylene). Cuffs

should be tucked under the outer gloves.

Eye and Face Protection

ANSI-rated safety goggles or a full-face shield

must be worn to protect against splashes and

airborne particles.[5]

Respiratory Protection

When handling the powder outside of a certified

containment device (e.g., weighing), a NIOSH-

certified N95 or higher-level respirator is

mandatory.[4]

Experimental Workflow for Handling CAD204520 Powder
The following diagram outlines the mandatory workflow for handling powdered CAD204520 to

minimize exposure risk.
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Preparation Phase

Handling Phase (in Chemical Fume Hood or BSC)

Post-Handling & Cleanup

Designate Controlled Area

Don Full PPE
(Double Gloves, Gown, Goggles, Respirator)

Gather All Necessary Equipment and Reagents

Carefully Weigh CAD204520 Powder

Proceed to Containment

Dissolve in Appropriate Solvent (e.g., DMSO)

Decontaminate Surfaces with 70% Isopropyl Alcohol

After Handling

Dispose of Contaminated Materials in Cytotoxic Waste

Doff PPE in Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for handling powdered CAD204520.
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Spill Management Plan
Immediate and proper cleanup of a CAD204520 spill is critical to prevent the spread of

contamination. A cytotoxic drug spill kit must be readily available in all areas where the

compound is handled.[5]

Spill Response Protocol
Alert and Isolate: Immediately alert others in the area and restrict access to the spill zone.[3]

Don PPE: Put on a full set of PPE from the spill kit, including a respirator.[2]

Contain the Spill:

For Powder Spills: Gently cover the powder with damp absorbent pads to avoid

aerosolization. Do not dry sweep.[3][5]

For Liquid Spills: Cover the spill with absorbent pads, working from the outside in to

prevent spreading.[2]

Clean the Area:

Carefully collect all contaminated materials (absorbent pads, broken glass, etc.) using a

scoop and scraper and place them into a designated cytotoxic waste bag.[6]

Clean the spill area thoroughly at least twice with a detergent solution, followed by a final

rinse with 70% isopropyl alcohol.[3]

Dispose of Waste: Seal the cytotoxic waste bag and place it in a designated hazardous

waste container for cytotoxic materials.[6]

Decontaminate and Doff PPE: Remove and dispose of all PPE as cytotoxic waste. Wash

hands thoroughly with soap and water.

Report: Document the spill and the cleanup procedure according to your institution's policies.

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15618061?utm_src=pdf-body
https://hospitalpharmacyeurope.com/clinical-zones/oncology/dealing-with-cytotoxic-drug-spills/
https://www.dvm360.com/view/handling-accidental-spills-cytotoxic-drugs
https://www.england.nhs.uk/mids-east/wp-content/uploads/sites/7/2018/04/spillage-of-cytotoxic-and-anti-cancer-drugs.pdf
https://www.dvm360.com/view/handling-accidental-spills-cytotoxic-drugs
https://hospitalpharmacyeurope.com/clinical-zones/oncology/dealing-with-cytotoxic-drug-spills/
https://www.england.nhs.uk/mids-east/wp-content/uploads/sites/7/2018/04/spillage-of-cytotoxic-and-anti-cancer-drugs.pdf
https://www.pharma-choice.com/how-to-clean-up-chemo-spill/
https://www.dvm360.com/view/handling-accidental-spills-cytotoxic-drugs
https://www.pharma-choice.com/how-to-clean-up-chemo-spill/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste contaminated with CAD204520 is considered hazardous chemical waste and must be

segregated and disposed of according to institutional and regulatory guidelines.

Waste Segregation and Disposal Workflow
All materials that have come into contact with CAD204520 must be disposed of as cytotoxic

waste. This includes gloves, gowns, absorbent pads, pipette tips, and empty vials.

Waste Segregation

Containment

Waste Generation
(Contaminated Items)

Sharps Waste
(Needles, Contaminated Glass)

Solid Waste
(PPE, Pads, Vials)

Liquid Waste
(Unused Solutions, Rinsates)

Puncture-Resistant
Cytotoxic Sharps Container

Yellow Cytotoxic
Waste Bag/Bin

Sealed, Labeled
RCRA Hazardous Waste Container

Arrange for Pickup by
Environmental Health & Safety (EH&S)

Click to download full resolution via product page

Disposal workflow for CAD204520-contaminated waste.

Key Disposal Principles:

Do Not Mix: Do not mix cytotoxic waste with other waste streams like regular trash,

biohazardous waste, or other chemical waste.[1]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste: Cytotoxic" and

include the chemical name (CAD204520).
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Bulk vs. Trace: Differentiate between bulk contaminated waste (e.g., unused solutions) and

trace contaminated waste (e.g., empty vials, used PPE).[7][8] Both must be disposed of as

hazardous waste, but your institution may have specific container requirements for each.

EH&S Coordination: Always follow your institution's specific procedures for hazardous waste

pickup and disposal, managed by the Environmental Health & Safety (EH&S) department.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com
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